Cas no 81733-81-5 (L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-)

• Product name: L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-
• CAS No: 81733-81-5
• MF: C₂₃H₂₇N₅O₈
• MW: 501.48918
• CID: 703244
• PubChem ID: 12944986

L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-
• (2S)-2-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]acetyl]amino]-3-(4-nitrophenyl)propanoic acid
• L-Tyrosyl-D-alanylglycyl-4-nitro-L-phenylalanine
• 81733-81-5
• DTXSID50513579

• Inchi： InChI=1S/C23H27N5O8/c1-13(26-22(32)18(24)10-14-4-8-17(29)9-5-14)21(31)25-12-20(30)27-19(23(33)34)11-15-2-6-16(7-3-15)28(35)36/h2-9,13,18-19,29H,10-12,24H2,1H3,(H,25,31)(H,26,32)(H,27,30)(H,33,34)/t13-,18+,19+/m1/s1
• InChI Key： OKPAJLPACSHVJA-VMDGZTHMSA-N
• SMILES： CC(C(=O)NCC(=O)NC(CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)O)NC(=O)C(CC2=CC=C(C=C2)O)N

Computed Properties

• Exact Mass: 501.18596284g/mol
• Monoisotopic Mass: 501.18596284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 217Ų